Cas no 1935869-20-7 (2-(3-bromophenyl)-1-(1H-pyrazol-4-yl)ethan-1-ol)

• Product Name: 2-(3-bromophenyl)-1-(1H-pyrazol-4-yl)ethan-1-ol
• CAS No: 1935869-20-7
• MF: C₁₁H₁₁BrN₂O
• MW: 267.121841669083
• CID: 5869855
• PubChem ID: 165472573
• Update Time: 2025-10-19

2-(3-bromophenyl)-1-(1H-pyrazol-4-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-(3-bromophenyl)-1-(1H-pyrazol-4-yl)ethan-1-ol
• EN300-1116816
• 1935869-20-7

• Inchi： 1S/C11H11BrN2O/c12-10-3-1-2-8(4-10)5-11(15)9-6-13-14-7-9/h1-4,6-7,11,15H,5H2,(H,13,14)
• InChI Key： KTEPZSKHSXVNTK-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)CC(C1C=NNC=1)O

Computed Properties

• Exact Mass: 266.00548g/mol
• Monoisotopic Mass: 266.00548g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 48.9Ų

Additional information on 2-(3-bromophenyl)-1-(1H-pyrazol-4-yl)ethan-1-ol

2-(3-Bromophenyl)-1-(1H-Pyrazol-4-yl)Ethan-1-ol: A Comprehensive Overview

The compound with CAS No. 1935869-20-7, known as 2-(3-bromophenyl)-1-(1H-pyrazol-4-yl)ethan-1-ol, is a structurally complex organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique combination of functional groups, including a bromophenyl moiety, a pyrazole ring, and an alcohol group. These features make it a valuable substrate for various chemical transformations and biological studies.

Recent studies have highlighted the potential of 2-(3-bromophenyl)-1-(1H-pyrazol-4-yl)ethan-1-ol as a precursor in the synthesis of bioactive compounds. Its bromophenyl group serves as a reactive site for nucleophilic aromatic substitution reactions, enabling the incorporation of diverse substituents. Meanwhile, the pyrazole ring, a heterocyclic structure with two nitrogen atoms, contributes to the molecule's ability to interact with biological targets such as enzymes and receptors. This dual functionality makes the compound a versatile building block in drug discovery.

In terms of synthesis, researchers have developed efficient methods to prepare 2-(3-bromophenyl)-1-(1H-pyrazol-4-yl)ethan-1-ol. One common approach involves the coupling of bromobenzene derivatives with pyrazole-containing intermediates under catalytic conditions. The use of palladium catalysts has been particularly effective in facilitating these reactions, ensuring high yields and selectivity. Additionally, the presence of the alcohol group allows for further functionalization through oxidation or protection strategies, further expanding its utility.

The biological activity of 2-(3-bromophenyl)-1-(1H-pyrazol-4-yl)ethan-1-ol has been explored in several recent studies. For instance, investigations into its anti-inflammatory properties have revealed promising results, suggesting its potential as a lead compound for developing novel anti-inflammatory agents. Furthermore, its ability to modulate cellular signaling pathways has been documented, indicating its role in regulating processes such as apoptosis and cell proliferation.

From an applications perspective, this compound is increasingly being utilized in materials science as well. Its structural rigidity and ability to form hydrogen bonds make it an attractive candidate for designing advanced materials such as coordination polymers and supramolecular assemblies. Researchers have demonstrated that incorporating 2-(3-bromophenyl)-1-(1H-pyrazol-4-yll)ethan-l-o into these systems can enhance their mechanical properties and thermal stability.

In conclusion, 2-(3-bromophenyl)-l -(l H-pyrazol -4 - yl ) ethan - l - ol (CAS No. 1935869 - 20 -7 ) stands out as a multifaceted organic compound with significant potential across various scientific domains. Its unique structure enables diverse chemical transformations and biological interactions, making it an invaluable tool for researchers in both academia and industry.